Cas no 170209-34-4 (1,2-Octanediol, 2-methyl-, (2R)-)

• Product Name: 1,2-Octanediol, 2-methyl-, (2R)-
• CAS No: 170209-34-4
• MF: C₉H₂₀O₂
• MW: 160.253903388977
• CID: 2781768
• PubChem ID: 12124013
• Update Time: 2025-04-21

1,2-Octanediol, 2-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• 170209-34-4
• 1,2-Octanediol, 2-methyl-, (2R)-
• DTXCID70428853
• DTXSID00478043

• Inchi： 1S/C9H20O2/c1-3-4-5-6-7-9(2,11)8-10/h10-11H,3-8H2,1-2H3/t9-/m1/s1
• InChI Key： MJGRMZVPQKMBKC-SECBINFHSA-N
• SMILES： O[C@@](C)(CO)CCCCCC

Computed Properties

• Exact Mass: 160.146329876Da
• Monoisotopic Mass: 160.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 40.5Ų